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Compound of Interest

Compound Name: Acetyl-L-carnitine-d9

Cat. No.: B15559870

Get Quote

For researchers, scientists, and drug development professionals, the quality of stable isotope-

labeled internal standards is paramount for generating accurate and reproducible data in

quantitative bioanalysis. This guide provides a comprehensive performance evaluation of

Acetyl-L-carnitine-d9 from various sources, focusing on key quality attributes such as

chemical purity and isotopic enrichment. Detailed experimental protocols and visual

representations of metabolic pathways and analytical workflows are included to support

informed decision-making.

Performance Evaluation of Commercial Acetyl-L-
carnitine-d9
The selection of a suitable Acetyl-L-carnitine-d9 internal standard is critical for its successful

application in mass spectrometry-based assays. The primary performance indicators for such a

standard are its chemical purity and isotopic enrichment. Chemical impurities can introduce

interfering signals, while low isotopic enrichment can compromise the accuracy of

quantification.

To facilitate a direct comparison, the following table summarizes the publicly available

specifications for Acetyl-L-carnitine-d9 and the closely related L-carnitine-d9 from several
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prominent suppliers. It is important to note that while Acetyl-L-carnitine-d9 is the focus, the

specifications for L-carnitine-d9 are also included as it is a common precursor and its quality

can be indicative of the final acetylated product.

Supplier Product Name Chemical Purity
Isotopic
Enrichment/Extent
of Labeling

Avanti Polar Lipids
ethanoyl L-carnitine-

d9
>99% Not specified

Sigma-Aldrich
L-Carnitine-(trimethyl-

d9)
≥97.0% (HPLC) ≥99.5%

Cambridge Isotope

Laboratories

L-Carnitine (trimethyl-

D₉, 98%)
98% 98% (Isotopic)

Cayman Chemical
L-Carnitine-d9

(chloride)
-

≥99% deuterated

forms (d1-d9)

Santa Cruz

Biotechnology
Acetyl-L-Carnitine ≥98%

Not applicable

(unlabeled)

ChemScene L-Carnitine-d9 ≥98% Not specified

Note: Data is based on publicly available information from supplier websites as of late 2025.

Specifications may vary by lot and are subject to change. Researchers should always consult

the certificate of analysis for the specific lot they are purchasing.

Key Metabolic Pathway of Acetyl-L-carnitine
Acetyl-L-carnitine plays a crucial role in cellular energy metabolism, primarily by facilitating the

transport of acetyl groups across the mitochondrial membrane. This process, known as the

carnitine shuttle, is essential for the beta-oxidation of fatty acids.[1][2][3]
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Carnitine shuttle for fatty acid transport.

Experimental Protocols for Performance Evaluation
To ensure the quality and reliability of Acetyl-L-carnitine-d9, a series of analytical tests should

be performed. The following are detailed methodologies for key experiments.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
This method is used to separate and quantify Acetyl-L-carnitine-d9 from any non-labeled or

other chemical impurities.
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Instrumentation: A standard HPLC system equipped with a UV or a mass spectrometric

detector.

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic

solvent (e.g., acetonitrile or methanol).

Procedure:

Prepare a standard solution of Acetyl-L-carnitine-d9 of known concentration.

Inject the standard solution into the HPLC system.

Run the analysis using a validated gradient method.

The purity is calculated by dividing the peak area of the main compound by the total peak

area of all compounds detected.[4]

Acceptance Criteria: Chemical purity should ideally be ≥98%.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)
This method determines the percentage of the deuterated species relative to the unlabeled and

partially labeled species.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

a liquid chromatography system (LC-MS).

Procedure:

Infuse a solution of the Acetyl-L-carnitine-d9 directly into the mass spectrometer or inject

it into the LC-MS system.

Acquire the full scan mass spectrum in the region of the molecular ion.

Identify the isotopic cluster of the compound.
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The isotopic enrichment is calculated from the relative intensities of the peaks

corresponding to the fully deuterated (d9), partially deuterated (d1-d8), and non-

deuterated (d0) species.[5]

Acceptance Criteria: Isotopic enrichment should be as high as possible, typically ≥98%, to

minimize interference from the unlabeled analyte.

Enantiomeric Purity Determination
For L-carnitine and its derivatives, it is crucial to determine the enantiomeric purity, as the D-

enantiomer can have undesirable biological effects.[4]

Methodology: Chiral chromatography, either by HPLC with a chiral stationary phase or by

derivatization with a chiral reagent followed by standard HPLC analysis.[6][7]

Procedure (Chiral HPLC):

Dissolve the sample in a suitable solvent.

Inject the sample onto a chiral HPLC column.

Use an appropriate mobile phase to separate the L- and D-enantiomers.

Quantify the amount of the D-enantiomer relative to the L-enantiomer.

Acceptance Criteria: The percentage of the D-enantiomer should be as low as possible,

often below the detection limit of the method.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control and performance

evaluation of a new batch of Acetyl-L-carnitine-d9.
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Quality control workflow for Acetyl-L-carnitine-d9.

Supplier Selection Logic
Choosing the right supplier for Acetyl-L-carnitine-d9 involves considering several factors

beyond the listed specifications. The following diagram outlines a logical approach to supplier

selection.
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Logical flow for supplier selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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